Cas no 1539454-38-0 (tert-butyl N-(1-amino-3-ethylpentan-3-yl)carbamate)

• Product Name: tert-butyl N-(1-amino-3-ethylpentan-3-yl)carbamate
• CAS No: 1539454-38-0
• MF: C₁₂H₂₆N₂O₂
• MW: 230.347043514252
• MDL: MFCD28348222
• CID: 5170980
• PubChem ID: 122199098
• Update Time: 2025-05-19

tert-butyl N-(1-amino-3-ethylpentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3-amino-1,1-diethylpropyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(1-amino-3-ethylpentan-3-yl)carbamate
• tert-butyl N-(1-amino-3-ethylpentan-3-yl)carbamate

• MDL： MFCD28348222
• Inchi： 1S/C12H26N2O2/c1-6-12(7-2,8-9-13)14-10(15)16-11(3,4)5/h6-9,13H2,1-5H3,(H,14,15)
• InChI Key： BBWWWPBJGDIZBR-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(CC)(CC)CCN

Additional information on tert-butyl N-(1-amino-3-ethylpentan-3-yl)carbamate

Comprehensive Overview of tert-butyl N-(1-amino-3-ethylpentan-3-yl)carbamate (CAS No. 1539454-38-0)

The compound tert-butyl N-(1-amino-3-ethylpentan-3-yl)carbamate (CAS No. 1539454-38-0) is a specialized carbamate derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a tert-butyl group and an amino functionality, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in peptide synthesis, drug discovery, and medicinal chemistry.

In recent years, the demand for high-purity intermediates like tert-butyl N-(1-amino-3-ethylpentan-3-yl)carbamate has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. Its CAS No. 1539454-38-0 is often queried in scientific databases, reflecting its importance in proteomics research and bioconjugation. The compound’s carbamate moiety provides stability under various reaction conditions, making it a preferred choice for N-protecting groups in multi-step syntheses.

One of the trending topics in organic chemistry is the optimization of green synthesis methods. tert-butyl N-(1-amino-3-ethylpentan-3-yl)carbamate aligns with this focus, as researchers explore solvent-free reactions and catalytic efficiency to reduce environmental impact. Questions like “How to improve the yield of carbamate derivatives?” or “What are the alternatives to tert-butyl protecting groups?” are frequently discussed in forums and publications, highlighting the compound’s relevance.

The amino group in tert-butyl N-(1-amino-3-ethylpentan-3-yl)carbamate offers versatility for further functionalization, enabling its use in heterocyclic chemistry and enzyme inhibition studies. Its CAS No. 1539454-38-0 is also associated with structure-activity relationship (SAR) investigations, particularly in designing kinase inhibitors and GPCR modulators. These applications resonate with current searches for “scaffold diversity in drug design” and “bioisosteres for lead optimization.”

From a commercial perspective, suppliers of tert-butyl N-(1-amino-3-ethylpentan-3-yl)carbamate emphasize batch-to-batch consistency and regulatory compliance, addressing concerns about quality control in fine chemicals. The compound’s HPLC purity and spectroscopic data (e.g., NMR, MS) are critical for end-users, as evidenced by search queries like “How to validate the purity of CAS No. 1539454-38-0?” or “Carbamate stability under acidic conditions.”

In summary, tert-butyl N-(1-amino-3-ethylpentan-3-yl)carbamate (CAS No. 1539454-38-0) is a pivotal building block in modern chemistry, bridging academic research and industrial applications. Its integration into high-throughput screening and combinatorial libraries underscores its enduring value. As the scientific community continues to explore sustainable synthesis and novel pharmacophores, this compound remains a focal point for innovation.